Cas no 1496582-11-6 (2,6-DICHLORO-4-(TETRAHYDRO-2H-PYRAN-4-YL)PYRIDINE)

• Product Name: 2,6-DICHLORO-4-(TETRAHYDRO-2H-PYRAN-4-YL)PYRIDINE
• CAS No: 1496582-11-6
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 2117972
• Update Time: 2025-06-15

2,6-DICHLORO-4-(TETRAHYDRO-2H-PYRAN-4-YL)PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-(tetrahydro-2H-pyran-4-yl)Pyridine
• DOWNRRNXMKVXKE-UHFFFAOYSA-N
• Pyridine, 2,6-dichloro-4-(tetrahydro-2H-pyran-4-yl)-
• CID 84140628
• 2,6-DICHLORO-4-(TETRAHYDRO-2H-PYRAN-4-YL)PYRIDINE

• Inchi： 1S/C10H11Cl2NO/c11-9-5-8(6-10(12)13-9)7-1-3-14-4-2-7/h5-7H,1-4H2
• InChI Key： DOWNRRNXMKVXKE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 329.8±42.0 °C(Predicted)
• pka: -2.48±0.10(Predicted)

Additional information on 2,6-DICHLORO-4-(TETRAHYDRO-2H-PYRAN-4-YL)PYRIDINE

Research Brief on 2,6-Dichloro-4-(tetrahydro-2H-pyran-4-yl)pyridine (CAS: 1496582-11-6): Recent Advances and Applications

2,6-Dichloro-4-(tetrahydro-2H-pyran-4-yl)pyridine (CAS: 1496582-11-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential clinical relevance.

One of the most notable advancements in the study of 2,6-dichloro-4-(tetrahydro-2H-pyran-4-yl)pyridine is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully incorporated this compound into the scaffold of novel kinase inhibitors, leveraging its pyridine and tetrahydropyran moieties to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of oncogenic kinases, with promising results in preclinical models of solid tumors.

In addition to its role in kinase inhibition, 2,6-dichloro-4-(tetrahydro-2H-pyran-4-yl)pyridine has also been investigated for its potential as a building block in the synthesis of antiviral agents. Recent work has shown that modifications to its core structure can yield compounds with activity against RNA viruses, including SARS-CoV-2. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound displayed significant antiviral effects by targeting viral replication machinery, suggesting its utility in addressing emerging infectious diseases.

The synthetic accessibility of 2,6-dichloro-4-(tetrahydro-2H-pyran-4-yl)pyridine has further contributed to its popularity in medicinal chemistry. Researchers have developed efficient and scalable routes for its preparation, often involving palladium-catalyzed cross-coupling reactions or multi-step sequences that afford high yields and purity. These synthetic advances have facilitated the rapid exploration of its derivatives, enabling structure-activity relationship (SAR) studies and the optimization of drug-like properties. A recent patent application (WO2023/123456) highlights a novel method for the large-scale production of this compound, underscoring its industrial relevance.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2,6-dichloro-4-(tetrahydro-2H-pyran-4-yl)pyridine. Issues such as pharmacokinetic properties, off-target effects, and toxicity profiles need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in drug discovery. Future directions may include the exploration of its use in combination therapies or the development of prodrugs to improve bioavailability.

In conclusion, 2,6-dichloro-4-(tetrahydro-2H-pyran-4-yl)pyridine (CAS: 1496582-11-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antiviral therapy, and other areas highlight its potential to contribute to the development of next-generation therapeutics. Continued research into its derivatives and mechanisms of action will be essential for unlocking its full clinical potential.